Cas no 28808-62-0 (Fraxinellone)

Fraxinellone was isolated from the root bark of Dictamnus dasycarpus, a Brassicaceae plant Fraxinellone is a PD-L1 inhibitor that inhibits HIF-1 α Protein synthesis without affecting HIF-1 α Protein degradation Fraxinellone has potential for cancer immunity by targeting PD-L1
Fraxinellone structure
Fraxinellone structure
Fraxinellone
28808-62-0
C14H16O3
232.2750
MFCD11101451
53377
354335647

Fraxinellone Properties

Names and Identifiers

    • FRAXINELLONE
    • 1(3H)-Isobenzofuranone,3-(3-furanyl)-3a,4,5,6-
    • tetrahydro-3a,7-dimethyl-,(3R,3aR)- (9CI)
    • (3R)-3β-(3-Furanyl)-3aβ,7-dimethyl-1,3,3a,4,5,6-hexahydroisobenzofuran-1-one
    • (3R)-3β-(3-Furyl)-3a,4,5,6-tetrahydro-3aβ,7-dimethylisobenzofuran-1(3H)-one
    • 3-(3-Furyl)-3a,4,5,6-tetrahydro-3a,7-dimethylphthalide
    • FRAXINELLONE(RG)
    • 1(3H)-Isobenzofuranone,3-(3-furanyl)-3a,4,5,6-tetrahydro-3a,7-dimethyl-, (3R,3aR)-
    • (3R,3aR)-3-(Furan-3-yl)-3a,7-dimethyl-3a,4,5,6-tetrahydroisobenzofuran-1(3H)-one
    • [ "" ]
    • NSC638730
    • Phthalide, 3-(3-furyl)-3a,4,5,6-tetrahydro-3a,7-dimethyl-
    • 3-Furan-3-yl-3a,7-dimethyl-3a,4,5,6-tetrahydro-3H-isobenzofuran-1-one
    • Fraxinellone, >=98% (HPLC)
    • 1(3H)-Isobenzofuranone, 3-(3-furanyl)-3a,4,5,6-tetrahydro-3a,7-dimethyl-, (3R,3aR)-
    • s9100
    • 1(3H)-Isobenzofuranone, 3-(3-furanyl)-3a,4,5,6-tetrahydro-3a,7-dimethyl-, (3R-cis)-
    • NCGC0038549
    • AKOS021768192
    • 2HP328XN7C
    • NCGC00385492-02
    • 28808-62-0
    • CS-0008274
    • Q-100363
    • HY-N0242
    • SCHEMBL17503653
    • CHEMBL257170
    • AC-35090
    • (3R,3aR)-3-(furan-3-yl)-3a,7-dimethyl-3,4,5,6-tetrahydro-2-benzofuran-1-one
    • CHEBI:181043
    • F1187
    • CCG-266803
    • (3R,3aR)-3-(3-Furanyl)-3a,4,5,6-tetrahydro-3a,7-dimethyl-1(3H)-isobenzofuranone
    • A876614
    • MFCD11101451
    • HMS3886L16
    • BS-16428
    • (3R,3aS)-3-(furan-3-yl)-3a,7-dimethyl-3,4,5,6-tetrahydro-2-benzofuran-1-one
    • (3R,3aR)-3-(uran-3-yl)-3a,7-dimethyl-3,4,5,6-tetrahydro-2-benzouran-1-one
    • NCGC00385492-01
    • NCI60_012928
    • DTXSID30951450
    • (3R*,3aR*)-3-(3-furanyl)-3a,4,5,6- tetrahydro-3a,7-dimethyl-2-benzofuran-1(3H)-one
    • 3-(Furan-3-yl)-3a,7-dimethyl-3a,4,5,6-tetrahydro-2-benzofuran-1(3H)-one
    • NSC-638730
    • MLS000071950
    • MLSMR
    • SMR000009046
    • 1(3H)-Isobenzofuranone, 3-(3-furanyl)-3a,4,5,6-tetrahydro-3a,7-dimethyl-, (3R,3aR)-; 1(3H)-Isobenzofuranone, 3-(3-furanyl)-3a,4,5,6-tetrahydro-3a,7-dimethyl-, (3R-cis)-; Phthalide, 3-(3-furyl)-3a,4,5,6-tetrahydro-3a,7-dimethyl- (8CI); (3R,3aR)-3-(3-Furanyl)-3a,4,5,6-tetrahydro-3a,7-dimethyl-1(3H)-isobenzofuranone; Fraxinellone
    • 1(3H)-Isobenzofuranone, 3-(3-furanyl)-3a,4,5,6-tetrahydro-3a,7-dimethyl-, (3R-cis)-(9CI)
    • +Expand
    • MFCD11101451
    • XYYAFLHHHZVPRN-GXTWGEPZSA-N
    • 1S/C14H16O3/c1-9-4-3-6-14(2)11(9)13(15)17-12(14)10-5-7-16-8-10/h5,7-8,12H,3-4,6H2,1-2H3/t12-,14+/m0/s1
    • O1C(C2=C(C([H])([H])[H])C([H])([H])C([H])([H])C([H])([H])[C@@]2(C([H])([H])[H])[C@]1([H])C1=C([H])OC([H])=C1[H])=O

Computed Properties

  • 232.109944g/mol
  • 0
  • 2.5
  • 0
  • 3
  • 1
  • 232.109944g/mol
  • 232.109944g/mol
  • 39.4Ų
  • 17
  • 385
  • 0
  • 2
  • 0
  • 0
  • 0
  • 1
  • 232.27

Experimental Properties

  • 3.38420
  • 39.44000
  • 1.5557 (estimate)
  • 372.9℃/760mmHg
  • 114.0 to 118.0 deg-C
  • 179.3±24.6 °C
  • Powder
  • 1.1649 (rough estimate)

Fraxinellone Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P002X1Z-10mg
1(3H)-Isobenzofuranone, 3-(3-furanyl)-3a,4,5,6-tetrahydro-3a,7-dimethyl-, (3R,3aR)-
28808-62-0 ≥98%
10mg
$146.00 2024-05-06
A2B Chem LLC
AB35351-1mg
Fraxinellone
28808-62-0 99%
1mg
$31.00
Aaron
AR002XAB-5mg
1(3H)-Isobenzofuranone, 3-(3-furanyl)-3a,4,5,6-tetrahydro-3a,7-dimethyl-, (3R,3aR)-
28808-62-0
5mg
$85.00
abcr
AB494031-10mg
Fraxinellone; .
28808-62-0
10mg
€170.10 2024-08-02
Ambeed
A145557-1mg
(3R,3aR)-3-(Furan-3-yl)-3a,7-dimethyl-3a,4,5,6-tetrahydroisobenzofuran-1(3H)-one
28808-62-0 99%
1mg
$74.0 2024-07-28
ChemFaces
CFN99782-20mg
Fraxinellone
28808-62-0 >=98%
20mg
$118
ChemScence
CS-0008274-5mg
Fraxinellone
28808-62-0 99.99%
5mg
$80.0 2022-04-27
Chengdu Biopurify Phytochemicals Ltd
BP0600-100mg
Fraxinellone
28808-62-0 98%
100mg
$150 2023-09-20
DC Chemicals
DC23050-100 mg
fraxinellone
28808-62-0 >98%, Standard References Grade
100mg
$500.0 2022-02-28
eNovation Chemicals LLC
D764498-10mg
1(3H)-Isobenzofuranone, 3-(3-furanyl)-3a,4,5,6-tetrahydro-3a,7-dimethyl-, (3R,3aR)-
28808-62-0 95+%
10mg
$195 2022-05-25

Fraxinellone Suppliers

Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
(CAS:28808-62-0)Fraxinellone
TB05061
in Stock
5mg,10mg ,20mg ,50mg ,100mg,or customized
>98%
Tuesday, 21 January 2025 17:57
price inquiry

Fraxinellone Related Literature

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